Cas no 1261882-70-5 (2-(2-Chloro-5-iodobenzoyl)pyridine)

• Product Name: 2-(2-Chloro-5-iodobenzoyl)pyridine
• CAS No: 1261882-70-5
• MF: C₁₂H₇ClINO
• MW: 343.547554254532
• CID: 4965009
• Update Time: 2025-06-10

2-(2-Chloro-5-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-iodobenzoyl)pyridine

• Inchi： 1S/C12H7ClINO/c13-10-5-4-8(14)7-9(10)12(16)11-3-1-2-6-15-11/h1-7H
• InChI Key： FDJZPRVMHJVRFC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(C1C=CC=CN=1)=O)Cl

Computed Properties

• Exact Mass: 342.92609 g/mol
• Monoisotopic Mass: 342.92609 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30
• Molecular Weight: 343.55

Additional information on 2-(2-Chloro-5-iodobenzoyl)pyridine

Introduction to 2-(2-Chloro-5-iodobenzoyl)pyridine (CAS No. 1261882-70-5)

2-(2-Chloro-5-iodobenzoyl)pyridine (CAS No. 1261882-70-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a substituted benzoyl group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 2-(2-Chloro-5-iodobenzoyl)pyridine is defined by the presence of a pyridine ring attached to a benzoyl group, which is further substituted with a chlorine atom at the 2-position and an iodine atom at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In recent years, there has been a growing interest in the use of 2-(2-Chloro-5-iodobenzoyl)pyridine as a building block in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for the preparation of derivatives with enhanced biological activity. For instance, researchers have explored its potential in the development of inhibitors for various enzymes and receptors, which are crucial targets in drug discovery.

One notable application of 2-(2-Chloro-5-iodobenzoyl)pyridine is in the field of cancer research. Studies have shown that derivatives of this compound exhibit potent antiproliferative effects against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This makes 2-(2-Chloro-5-iodobenzoyl)pyridine a promising lead compound for the development of novel anticancer agents.

Beyond its potential in cancer therapy, 2-(2-Chloro-5-iodobenzoyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that certain derivatives of 2-(2-Chloro-5-iodobenzoyl)pyridine can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes.

The synthetic accessibility of 2-(2-Chloro-5-iodobenzoyl)pyridine has further enhanced its utility in medicinal chemistry. Various synthetic routes have been developed to prepare this compound, including transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods allow for the efficient synthesis of gram quantities of the compound, facilitating its use in large-scale biological screening and optimization studies.

In addition to its medicinal applications, 2-(2-Chloro-5-iodobenzoyl)pyridine has also found use in materials science. Its unique electronic properties make it suitable for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for designing advanced materials with tailored performance characteristics.

The safety profile of 2-(2-Chloro-5-iodobenzoyl)pyridine is another important consideration in its application. Extensive toxicological studies have been conducted to evaluate its potential risks and benefits. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-(2-Chloro-5-iodobenzoyl)pyridine (CAS No. 1261882-70-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, materials science, and other fields. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its impact on human health and technology.